Cas no 2137100-99-1 ((1S)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol)

• Product Name: (1S)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol
• CAS No: 2137100-99-1
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 5893674
• PubChem ID: 165749407
• Update Time: 2025-07-22

(1S)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol
• (1S)-1-[6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-yl]ethan-1-ol
• 2137100-99-1
• EN300-1115080

• Inchi： 1S/C11H13N3O3S/c1-8(15)9-3-4-11(12-5-9)14-7-10(6-13-14)18(2,16)17/h3-8,15H,1-2H3/t8-/m0/s1
• InChI Key： FJGNTNBUNUJVST-QMMMGPOBSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC(=CN=1)[C@H](C)O)(=O)=O

Computed Properties

• Exact Mass: 267.06776246g/mol
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.5Ų

Additional information on (1S)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol

Compound Introduction: (1S)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol and CAS No. 2137100-99-1

Compound (1S)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol, identified by its CAS number 2137100-99-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a complex arrangement of functional groups, including a pyridine ring, a pyrazole moiety, and an ethanol side chain, which contribute to its unique chemical properties and biological interactions.

The presence of the 4-methanesulfonyl group in the pyrazole ring enhances the compound's pharmacological profile by introducing additional polar interactions and improving solubility in aqueous environments. This feature is particularly crucial for drug development, as it can influence bioavailability and metabolic stability. Furthermore, the chiral center at the (1S) position adds another layer of complexity, allowing for stereoselective synthesis and potentially tailored pharmacological effects. Such stereochemical specificity is increasingly recognized as a key factor in the efficacy and safety of pharmaceutical agents.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. The combination of the pyridine and pyrazole moieties in (1S)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol positions it as a promising candidate for further investigation. Studies have shown that such heterocyclic compounds often exhibit potent interactions with biological targets, making them valuable scaffolds for drug discovery. The specific arrangement of atoms in this molecule can modulate its binding affinity to enzymes and receptors, thereby influencing its therapeutic potential.

One of the most compelling aspects of this compound is its potential application in addressing various diseases. The 4-methanesulfonyl group has been identified as a key pharmacophore in several bioactive molecules, contributing to their ability to interfere with disease-causing pathways. For instance, research has indicated that derivatives of this class may exhibit anti-inflammatory, antiviral, or anticancer properties. These findings are particularly exciting given the increasing demand for targeted therapies that can address complex diseases more effectively than traditional treatments.

The synthesis of (1S)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic methodologies, such as chiral resolution techniques and transition-metal-catalyzed reactions, are employed to construct the complex molecular framework efficiently. The use of these sophisticated methods underscores the importance of cutting-edge technology in modern drug development. Additionally, computational modeling plays a crucial role in optimizing synthetic routes and predicting the compound's behavior under various conditions.

Evaluation of this compound's pharmacokinetic properties is essential for determining its suitability for clinical applications. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully assessed to ensure safety and efficacy. Preliminary studies have suggested that (1S)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylenol exhibits favorable ADME characteristics, which bodes well for its development into a viable therapeutic agent. These studies often involve in vitro assays and animal models to gather comprehensive data on the compound's behavior within biological systems.

The integration of artificial intelligence (AI) and machine learning (ML) has revolutionized drug discovery by enabling rapid screening of large libraries of compounds for potential bioactivity. These technologies can identify promising candidates like (1S)-1--6-(4--methanesulfonyl--H-pyrazol--1-yl)pyridin--3-ylethan--1-ol more efficiently than traditional methods. By leveraging AI-driven platforms, researchers can accelerate the pace of drug development while minimizing costs associated with experimental trials. This synergy between computational tools and experimental chemistry represents a significant leap forward in pharmaceutical innovation.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like (2137100-99-99) will play an increasingly vital role in developing next-generation treatments. The versatility inherent in its molecular design offers numerous opportunities for further optimization through structure-based drug design approaches.

In conclusion，（(S)S)S)S)S)
The introduction highlights several key points:
Firstly，it emphasizes
the importance
of advanced synthetic
methodologies
and computational tools
in modern drug development.

Secondly，it underscores
the significance
of stereochemical specificity
and pharmacophore design
in determining
a compound's therapeutic potential.

Thirdly，it outlines
the potential applications
of this compound
in addressing various diseases.